1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride

• IUPAC Name: 2-[(2,6-dichlorophenyl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C10H9Cl2N3.ClH/c11-8-2-1-3-9(12)7(8)6-15-10(13)4-5-14-15;/h1-5H,6,13H2;1H
• InChI Key: SZZVFLCQPNWFOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C(=CC=N2)N)Cl.Cl
• Molecular Formula: C10H10Cl3N3
• Molecular Weight: 278.6 g/mol

Description

1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride, also known as DMXAA, is a synthetic small molecule that has been studied for its potential anti-cancer properties. This compound was first synthesized in the 1990s and has since been investigated in numerous preclinical and clinical studies.

Scientific Research Applications

1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has been extensively studied for its anti-cancer properties. It has been shown to induce tumor necrosis in a variety of cancer cell lines, including lung, colon, breast, and prostate cancer. 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has also been investigated in clinical trials as a potential treatment for advanced solid tumors. In these trials, 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride was administered intravenously and showed promising results in some patients.

Mechanism of Action

The mechanism of action of 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride is not fully understood, but it is believed to involve the activation of the immune system. 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are involved in the immune response to cancer. 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride also appears to induce the formation of blood clots within the tumor vasculature, leading to the shutdown of blood flow to the tumor and subsequent tumor necrosis.
Biochemical and Physiological Effects
1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has been shown to have a number of biochemical and physiological effects in preclinical studies. In addition to its anti-cancer properties, 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has been shown to have anti-inflammatory effects, as well as the ability to induce fever and hypotension. 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has also been shown to increase the permeability of the blood-brain barrier, which could have implications for the treatment of brain tumors.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride as a research tool is that it has been extensively studied and its mechanism of action is relatively well understood. 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride is also relatively easy to synthesize and can be obtained in large quantities. However, 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride has some limitations as a research tool. It is highly reactive and can be difficult to handle, and its anti-cancer properties are not well understood in vivo.

Future Directions

There are a number of future directions for research on 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride. One area of interest is the development of 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride analogs that have improved anti-cancer properties and reduced toxicity. Another area of interest is the investigation of 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride in combination with other anti-cancer agents. Finally, the use of 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride as a research tool to investigate the immune response to cancer and the role of cytokines in the anti-cancer immune response is an area of ongoing research.

Synthesis Methods

1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride can be synthesized through a multi-step process that involves the reaction of 2,6-dichlorobenzaldehyde with hydrazine hydrate to form 2,6-dichlorobenzaldehyde hydrazone. This intermediate is then reacted with 5-aminopyrazole to form 1-[(2,6-dichlorophenyl)methyl]-1H-pyrazol-5-amine hydrochloride. The final compound is obtained as a hydrochloride salt.